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Technical Guide: Tert-butyl (3-
methoxyphenyl)carbamate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl (3-methoxyphenyl)carbamate is a chemical compound within the carbamate class,

characterized by a tert-butoxycarbonyl protecting group attached to the nitrogen of 3-

methoxyaniline. While specific research on this particular molecule is not extensively

documented in publicly available literature, its structural motifs are common in medicinal

chemistry and organic synthesis. The tert-butyl carbamate (Boc) group is a widely used

protecting group for amines due to its stability under various conditions and its straightforward

removal under acidic conditions. The 3-methoxyphenyl group is a common feature in

biologically active molecules.

This technical guide provides key physicochemical data for tert-butyl (3-
methoxyphenyl)carbamate, a detailed experimental protocol for its synthesis, and a

discussion of its potential biological relevance based on related carbamate compounds.
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The following table summarizes the calculated and predicted physicochemical properties of

tert-butyl (3-methoxyphenyl)carbamate.

Property Value Source

Molecular Formula C₁₂H₁₇NO₃ Calculated

Molecular Weight 223.27 g/mol Calculated

IUPAC Name
tert-butyl N-(3-

methoxyphenyl)carbamate
---

CAS Number Not assigned ---

Experimental Protocols
Synthesis of Tert-butyl (3-methoxyphenyl)carbamate

The following is a standard and reliable method for the N-tert-butoxycarbonylation of anilines,

adapted for the synthesis of the title compound from 3-methoxyaniline.

Materials:

3-methoxyaniline

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask
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Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Hexanes and Ethyl Acetate for chromatography

Procedure:

In a clean, dry round-bottom flask, dissolve 3-methoxyaniline (1.0 eq) in dichloromethane

(DCM) or tetrahydrofuran (THF) (approximately 0.1-0.5 M concentration).

To the stirred solution, add triethylamine (1.2 eq) or DIPEA (1.2 eq).

Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) in the same solvent to the

reaction mixture at room temperature.

Stir the reaction mixture at room temperature for 4-12 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

Upon completion of the reaction, quench the mixture by adding water or saturated aqueous

NaHCO₃ solution.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by silica gel column chromatography using a gradient of

ethyl acetate in hexanes to yield pure tert-butyl (3-methoxyphenyl)carbamate.

Synthesis and Purification Workflow
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Caption: Synthetic workflow for tert-butyl (3-methoxyphenyl)carbamate.

Potential Biological Significance and Signaling
Pathways
While no specific biological activity has been reported for tert-butyl (3-
methoxyphenyl)carbamate, the broader class of carbamate derivatives has shown a wide
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range of biological activities. The presence of the carbamate linkage is a key feature in several

approved drugs and clinical candidates.

Potential Areas of Investigation:

Neurodegenerative Diseases: Some carbamate derivatives have been investigated for their

role in neurodegenerative diseases such as Alzheimer's disease. For instance, certain

carbamates act as inhibitors of enzymes like β-secretase and acetylcholinesterase, which

are key targets in Alzheimer's pathology. The inhibition of these enzymes can potentially

reduce the formation of amyloid-beta plaques and restore neurotransmitter levels.

Anticancer Activity: The carbamate functional group is present in several anticancer agents.

These compounds can exert their effects through various mechanisms, including the

inhibition of tubulin polymerization, which is crucial for cell division.

Enzyme Inhibition: The carbamate group can act as a covalent modifier of serine hydrolases,

a large and diverse class of enzymes involved in many physiological processes. This

suggests that tert-butyl (3-methoxyphenyl)carbamate could be explored as a potential

inhibitor for various enzymatic targets.

The diagram below illustrates a generalized signaling pathway that is often implicated in

neuroinflammation associated with neurodegenerative diseases, a potential area of relevance

for novel carbamate compounds.

Caption: A generalized neuroinflammatory signaling pathway.

Conclusion
Tert-butyl (3-methoxyphenyl)carbamate is a compound of interest for synthetic and

medicinal chemists. While specific data for this molecule is sparse, its synthesis is

straightforward using established methods. Based on the known biological activities of related

carbamate compounds, it represents a scaffold with potential for further investigation in areas

such as neurodegenerative diseases and oncology. The protocols and information provided in

this guide serve as a foundational resource for researchers interested in exploring the

properties and applications of this and similar molecules.
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To cite this document: BenchChem. [Tert-butyl (3-methoxyphenyl)carbamate molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276044#tert-butyl-3-methoxyphenyl-carbamate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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